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Compound of Interest

Compound Name: 2-MAPB (hydrochloride)

CAS No.: 100389-74-0

Cat. No.: B570516

Get Quote

Executive Summary
This technical guide provides a rigorous characterization of 2-MAPB hydrochloride, a structural

isomer of the entactogens 5-MAPB and 6-MAPB.[1] While often conflated with its more popular

isomers, 2-MAPB possesses distinct physicochemical properties driven by the attachment of

the alkylamine chain at the 2-position of the benzofuran ring.

This document is designed for researchers requiring precise data for analytical method

development, formulation stability, and pharmacokinetic profiling. It synthesizes established

forensic data (SWGDRUG) with theoretical modeling to fill gaps where experimental literature

is sparse.[1]

Molecular Identity & Structural Analysis[1][2]
The core distinction of 2-MAPB is the furan ring substitution pattern. Unlike 5-MAPB

(substitution on the benzene ring), 2-MAPB is substituted on the furan ring, significantly altering

its electronic distribution and metabolic stability.[1]
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Chemical Identifiers[2][3][4][5][6]
Parameter Value

IUPAC Name
1-(1-benzofuran-2-yl)-N-methylpropan-2-amine

hydrochloride

Common Name 2-MAPB HCl

CAS Number (Salt) 100389-74-0

CAS Number (Base) 806596-15-6

Molecular Formula C₁₂H₁₅NO[1][2][3][4] · HCl

Molecular Weight 225.71 g/mol (Salt) / 189.25 g/mol (Base)

SMILES (Salt) CNCC1=CC2=CC=CC=C2O1.Cl

Synthetic Route & Salt Formation
The hydrochloride salt is the preferred form for research due to the volatility and oxidation

susceptibility of the free base.
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Figure 1: Synthetic pathway and salt formation logic. The final HCl addition step stabilizes the

amine.

Physicochemical Profile
Solid-State Properties
The hydrochloride salt typically precipitates as a white to pale yellow crystalline powder.[1]
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Property Experimental Value Source/Method

Melting Point 131.2 °C SWGDRUG Monograph [1]

Appearance
Pale yellow/White crystalline

powder
Visual Inspection

Hygroscopicity Moderate Requires desiccation

Solution-State Properties
Solubility data is critical for preparing stock solutions for in vitro assays.[1]

Solvent Solubility (approx.) Application

PBS (pH 7.2) 10 mg/mL Biological Assays

Ethanol 10 mg/mL Stock Solutions

DMSO 25 mg/mL High-Conc.[1] Stocks

DMF 25 mg/mL Organic Synthesis

Ionization & Lipophilicity (Critical for Bioavailability)
Since specific experimental pKa values for 2-MAPB are rare in open literature, we rely on

structural analogs and computational prediction, validated by the protocols below.

Predicted pKa: ~10.1 (Secondary amine).[1]

Predicted LogP: ~2.7 (Base form).[1][5]

Protocol A: Potentiometric pKa Determination
Use this protocol to experimentally validate the pKa.

Preparation: Dissolve 5 mg of 2-MAPB HCl in 20 mL of degassed 0.1 M KCl (ionic strength

adjustor).
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Titration: Titrate with 0.1 M NaOH using an automatic potentiometric titrator (e.g., Mettler

Toledo) under inert gas (N₂) to prevent carbonate formation.

Calculation: Plot pH vs. Volume of NaOH. The pKa is the pH at the half-equivalence point of

the amine deprotonation.

Validation: Use a standard (e.g., quinine) to calibrate the electrode response.

Analytical Fingerprinting
Reliable identification requires correlating multiple spectral techniques.

Mass Spectrometry (GC-MS)
The fragmentation pattern is distinct for the 2-substituted isomer compared to the 5- and 6-

isomers.[1]

Instrument: Agilent GC-MS (HP-5MS column).

Retention Time: ~8.2 min (Method dependent).[1][6][4]

Key Fragments (EI, 70eV):

m/z Intensity Fragment Identity

188 Base Peak (100%) [M-H]⁺ (Loss of hydrogen)

157 Major Loss of methylamine moiety

131 Minor Benzofuran cation

58 Significant

Immonium ion (C3H8N⁺) -

Characteristic of N-methyl

amines

Fourier Transform Infrared (FTIR)
Mode: Attenuated Total Reflectance (ATR)

2962 cm⁻¹: C-H stretch (alkyl).[1]
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2467 cm⁻¹: Amine salt (N-H⁺) stretch (broad).[1]

1612 cm⁻¹: Aromatic ring breathing (Benzofuran).[1]

1485 cm⁻¹: C-H bending.

754 cm⁻¹: C-H out-of-plane bending (Ortho-substituted benzene ring).[1]

Analytical Decision Tree
Use the following workflow to confirm identity and purity.
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Figure 2: Analytical workflow for differentiating 2-MAPB from positional isomers.

Stability & Metabolic Pathways[1]
Stability Profile

Thermal: Stable up to melting point (131.2 °C).[1] Avoid temperatures >150 °C to prevent

thermal degradation of the amine salt.

Hydrolytic: The benzofuran ring is generally stable to hydrolysis, but the salt can be

hygroscopic. Store in a desiccator.

Photolytic: Benzofurans can undergo photo-oxidation.[1] Store in amber vials.

Metabolic Degradation (In Vivo Context)
Based on forensic toxicology reports [2], 2-MAPB undergoes metabolism similar to other

benzofurans.[1]
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Figure 3: Primary metabolic pathways identified in forensic case studies.[1]

Safety & Handling (GHS)[1]
Signal Word:WARNING

H302: Harmful if swallowed.

H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.[2]
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H335: May cause respiratory irritation.[2]

Handling Protocol:

Always handle within a Class II Biosafety Cabinet or chemical fume hood.

Wear nitrile gloves and safety goggles.

In case of spill: Neutralize with dilute sodium bicarbonate before wiping with methanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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